Cas no 171828-79-8 (Elatoside J)

Elatoside J structure
Elatoside J structure
Product Name:Elatoside J
CAS No:171828-79-8
MF:C48H78O19
MW:959.121537685394
CID:218990
PubChem ID:177239
Update Time:2024-03-01

Elatoside J Chemical and Physical Properties

Names and Identifiers

    • 10-[5-hydroxy-6-(hydroxymethyl)-3,4-bis[[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy]oxan-2-yl]oxy-9-(hydroxymethyl)-2,2,6a,6b,9,12a-hexamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropi
    • 3)]-b-D-glucopyranosyl)oxy]-23-hydroxy-, (3b,4a)- (9CI)
    • Elatoside J
    • Congmuyenoside A
    • Congmuyenosides A
    • DTXSID70938048
    • 3-{[Hexopyranosyl-(1->2)-[hexopyranosyl-(1->3)]hexopyranosyl]oxy}-23-hydroxyolean-12-en-28-oato(4-)
    • Olean-12-en-28-oic acid, 3-((O-beta-D-glucopyranosyl-(1-2)-O-(beta-D-glucopyranosyl-(1-3))-beta-D-glucopyranosyl)oxy)-23-hydroxy-, (3beta,4alpha)-
    • 10-[5-hydroxy-6-(hydroxymethyl)-3,4-bis[[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy]oxan-2-yl]oxy-9-(hydroxymethyl)-2,2,6a,6b,9,12a-hexamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
    • 171828-79-8
    • Inchi: 1S/C48H78O19/c1-43(2)13-15-48(42(60)61)16-14-46(5)22(23(48)17-43)7-8-28-44(3)11-10-29(45(4,21-52)27(44)9-12-47(28,46)6)65-41-38(67-40-36(59)34(57)31(54)25(19-50)63-40)37(32(55)26(20-51)64-41)66-39-35(58)33(56)30(53)24(18-49)62-39/h7,23-41,49-59H,8-21H2,1-6H3,(H,60,61)
    • InChI Key: IIJRVKCBZJDXQK-UHFFFAOYSA-N
    • SMILES: O(C1C(C(C(C(CO)O1)O)OC1C(C(C(C(CO)O1)O)O)O)OC1C(C(C(C(CO)O1)O)O)O)C1CCC2(C)C(CCC3(C)C4(C)CCC5(C(=O)O)CCC(C)(C)CC5C4=CCC32)C1(C)CO

Computed Properties

  • Exact Mass: 958.51373025g/mol
  • Monoisotopic Mass: 958.51373025g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 12
  • Hydrogen Bond Acceptor Count: 19
  • Heavy Atom Count: 67
  • Rotatable Bond Count: 11
  • Complexity: 1820
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 24
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 315
  • XLogP3: 1.5
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